Cas no 922191-83-1 (N-(5-Fluoro-2,4-dinitrophenyl)-L-alanyl-(3S)-3-methyl-D-glutamic acid)

• Product Name: N-(5-Fluoro-2,4-dinitrophenyl)-L-alanyl-(3S)-3-methyl-D-glutamic acid
• CAS No: 922191-83-1
• MF: C₁₅H₁₇FN₄O₉
• MW: 416.315287351608
• CID: 741259
• Update Time: 2023-08-03

N-(5-Fluoro-2,4-dinitrophenyl)-L-alanyl-(3S)-3-methyl-D-glutamic acid Chemical and Physical Properties

Names and Identifiers

• D-Glutamic acid, N-(5-fluoro-2,4-dinitrophenyl)-L-alanyl-3-methyl-, (3S)-
• (2R,3S)-2-[[(2S)-2-(5-fluoro-2,4-dinitroanilino)propanoyl]amino]-3-methylpentanedioic acid
• N-(5-Fluoro-2,4-dinitrophenyl)-L-alanyl-(3S)-3-methyl-D-glutamic acid

• Inchi： 1S/C15H17FN4O9/c1-6(3-12(21)22)13(15(24)25)18-14(23)7(2)17-9-4-8(16)10(19(26)27)5-11(9)20(28)29/h4-7,13,17H,3H2,1-2H3,(H,18,23)(H,21,22)(H,24,25)/t6-,7-,13+/m0/s1
• InChI Key： FZWOMZRMWKKVQX-AXFKMTHZSA-N
• SMILES： FC1C(=CC(=C(C=1)N[C@@H](C)C(N[C@@H](C(=O)O)[C@@H](C)CC(=O)O)=O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 665
• Topological Polar Surface Area: 207